12-Demethylneocaesalpin F
12-Demethylneocaesalpin F
Brand Name:
Vulcanchem
CAS No.:
1228964-10-0
VCID:
VC0158152
InChI:
InChI=1S/C27H34O7/c1-15-17-13-19(28)34-26(17,31)14-18-20(15)21(29)22(33-23(30)16-9-6-5-7-10-16)27(32)24(2,3)11-8-12-25(18,27)4/h5-7,9-10,13,15,18,20-22,29,31-32H,8,11-12,14H2,1-4H3/t15-,18-,20?,21+,22+,25+,26+,27+/m0/s1
SMILES:
CC1C2C(CC3(C1=CC(=O)O3)O)C4(CCCC(C4(C(C2O)OC(=O)C5=CC=CC=C5)O)(C)C)C
Molecular Formula:
C27H34O7
Molecular Weight:
470.562
12-Demethylneocaesalpin F
CAS No.: 1228964-10-0
Reference Standards
VCID: VC0158152
Molecular Formula: C27H34O7
Molecular Weight: 470.562
| CAS No. | 1228964-10-0 |
|---|---|
| Product Name | 12-Demethylneocaesalpin F |
| Molecular Formula | C27H34O7 |
| Molecular Weight | 470.562 |
| IUPAC Name | [(4aR,5R,6R,7R,10aR,11aS,11bR)-4a,6,10a-trihydroxy-4,4,7,11b-tetramethyl-9-oxo-2,3,5,6,6a,7,11,11a-octahydro-1H-naphtho[2,1-f][1]benzofuran-5-yl] benzoate |
| Standard InChI | InChI=1S/C27H34O7/c1-15-17-13-19(28)34-26(17,31)14-18-20(15)21(29)22(33-23(30)16-9-6-5-7-10-16)27(32)24(2,3)11-8-12-25(18,27)4/h5-7,9-10,13,15,18,20-22,29,31-32H,8,11-12,14H2,1-4H3/t15-,18-,20?,21+,22+,25+,26+,27+/m0/s1 |
| Standard InChIKey | VHLRSKHOMKTLFY-ZBWHQOSQSA-N |
| SMILES | CC1C2C(CC3(C1=CC(=O)O3)O)C4(CCCC(C4(C(C2O)OC(=O)C5=CC=CC=C5)O)(C)C)C |
| Appearance | Powder |
| Last Modified | Aug 20 2021 |
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